3-[(2',4'-dimethyl-4,5'-bi-1,3-thiazol-2-yl)amino]benzoic acid

• IUPAC Name: 3-[[4-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-yl]amino]benzoic acid
• InChI: InChI=1S/C15H13N3O2S2/c1-8-13(22-9(2)16-8)12-7-21-15(18-12)17-11-5-3-4-10(6-11)14(19)20/h3-7H,1-2H3,(H,17,18)(H,19,20)
• InChI Key: SSOYFCMOBWMOMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=CSC(=N2)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C15H13N3O2S2
• Molecular Weight: 331.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazole derivatives and benzoic acid analogs often involves multi-step reactions, including bromination, azidonation, reduction, and diazotization processes. For instance, the synthesis of 3,5-bis(aminomethyl)benzoic acid from 3,5-dimethylbenzoic acid showcases a process involving bromination, azidonation, and reduction, highlighting the complexity and the methods that could be applied to synthesize related compounds (G. Yong, 2010).

Molecular Structure Analysis

The molecular structure of thiazole derivatives and benzoic acid compounds often features intricate arrangements and bonding patterns. For example, a study on a related compound, 4-({(Z)-5-[(Z)-3-Ethoxy-4-hydroxybenzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid, revealed a planar thiazolidine moiety attached to a 4-aminobenzoic acid fragment at a significant angle, demonstrating complex molecular geometries that could be similar in the compound of interest (P. Kosma et al., 2012).

Chemical Reactions and Properties

Thiazole derivatives and benzoic acid analogs participate in a variety of chemical reactions, indicating a range of functional groups that can undergo transformations. The synthesis and activity studies of compounds based on thiazole and thiazoline with benzoic acid derivatives illustrate the potential reactions and activities these molecules can exhibit, such as anti-inflammatory properties (D. Lynch et al., 2006).